2-Chloro-6-ethenylphenol
Cat. No. B8352870
M. Wt: 154.59 g/mol
InChI Key: NRGHMGCNANJTJA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[CH3:17][CH2:18][O:19][CH2:20][CH3:21].[Cl:1][c:2]1[c:3]([OH:10])[c:4]([CH:8]=[CH2:9])[cH:5][cH:6][cH:7]1.[K+:11].[K+:12].[O-:13][C:14]([O-:15])=[O:16].[O:22]=[CH:23][N:24]([CH3:25])[CH3:26]>>[Cl:1][c:2]1[c:3]([O:10][CH:20]([CH3:14])[CH3:21])[c:4]([CH:8]=[CH2:9])[cH:5][cH:6][cH:7]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCOCC
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C=Cc1cccc(Cl)c1O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[K+]
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[K+]
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C([O-])[O-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CN(C)C=O
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C=Cc1cccc(Cl)c1OC(C)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
